1-benzyl-5-nitro-2H-indazol-3-one

• CAS No.: 2215-59-0
• Molecular Formula: C14H11N3O3
• Molecular Weight: 269.25 g/mol
• IUPAC Name: 1-benzyl-5-nitro-2H-indazol-3-one
• InChI: InChI=1S/C14H11N3O3/c18-14-12-8-11(17(19)20)6-7-13(12)16(15-14)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,18)
• InChI Key: MWUWHJNIEUTQSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)[N+](=O)[O-])C(=O)N2

Description

1-benzyl-5-nitro-2H-indazol-3-one is a useful research compound. Its molecular formula is C14H11N3O3 and its molecular weight is 269.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-5-nitrobenzoic acid (0.5 g) in DMF (9 mL) was added TBTU (1.04 g) followed by N-ethyldiisopropylamine (2.3 mL). After 10 minutes benzylhydrazine.2HCl (0.63 g) was added. The reaction mixture was stirred at ambient temperature for 22 hours and the reaction was poured onto aqueous 1N HCl solution and extracted with EtOAc. The organic layer was washed with brine, dried over sodium sulfate, filtered and evaporated in vacuo. Purification via ISCO combiflash chromatography afforded pure desired 1-benzyl-5-nitro-1,2-dihydro-indazol-3-one (0.26 g) as a yellow solid. MS (ESI−):268.3 ([M−H]−).